Cas no 2248311-74-0 (Cyclopropanecarboxylic acid, 1-(methylthio)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester)

• Product Name: Cyclopropanecarboxylic acid, 1-(methylthio)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• CAS No: 2248311-74-0
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 5838427
• PubChem ID: 148620282
• Update Time: 2025-10-23

Cyclopropanecarboxylic acid, 1-(methylthio)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(methylthio)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• 2248311-74-0
• EN300-6513274
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methylsulfanyl)cyclopropane-1-carboxylate
• SCHEMBL22124772

• Inchi： 1S/C13H11NO4S/c1-19-13(6-7-13)12(17)18-14-10(15)8-4-2-3-5-9(8)11(14)16/h2-5H,6-7H2,1H3
• InChI Key： NGDCSYWEHGMTRK-UHFFFAOYSA-N
• SMILES： C1(SC)(C(ON2C(=O)C3=C(C2=O)C=CC=C3)=O)CC1

Computed Properties

• Exact Mass: 277.04087901g/mol
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 439.5±47.0 °C(Predicted)

Additional information on Cyclopropanecarboxylic acid, 1-(methylthio)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester

Cyclopropanecarboxylic acid, 1-(methylthio)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 2248311-74-0, known as Cyclopropanecarboxylic acid, 1-(methylthio)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structure, has garnered attention in the scientific community due to its potential applications in drug discovery and synthetic biology. The unique combination of functional groups, including the cyclopropane moiety and the isoindolyl ester moiety, makes this compound a versatile scaffold for developing novel bioactive molecules.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their pharmacological properties. The isoindole core, present in this compound, is particularly noteworthy due to its presence in numerous bioactive natural products and pharmaceuticals. For instance, isoindole derivatives have been implicated in various biological processes, including antimicrobial and anti-inflammatory activities. The incorporation of a cyclopropane ring into this framework introduces additional rigidity, which can influence the molecule's binding affinity and selectivity when interacting with biological targets.

The methylthio group at the 1-position of the cyclopropanecarboxylic acid moiety further enhances the compound's complexity and potential reactivity. This group can participate in various chemical transformations, making it a valuable handle for medicinal chemists seeking to modify or functionalize the molecule. The presence of both a dihydrodione and a dioxo group in the isoindolyl part of the structure suggests that this compound may exhibit significant electrophilic character, which could be exploited in further synthetic elaborations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. Cyclopropanes are known for their ability to introduce conformational constraints into molecules, which can improve binding to protein targets. Additionally, they often exhibit high metabolic stability, making them attractive candidates for drug development. The combination of these properties with the bioactivity associated with isoindole derivatives suggests that Cyclopropanecarboxylic acid, 1-(methylthio)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester could be a promising lead compound for further investigation.

One area where this compound shows particular promise is in the development of enzyme inhibitors. Isoindole derivatives have been shown to interact with various enzymes by mimicking natural substrates or coenzymes. The structural features of this compound make it a candidate for inhibiting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. For example, studies have demonstrated that isoindole-based inhibitors can target enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which play key roles in inflammatory responses.

The cyclopropanecarboxylic acid moiety also provides opportunities for further derivatization. This group can be easily modified through esterification or amidation reactions to introduce additional functionality or to enhance solubility properties. Such modifications are crucial for optimizing drug candidates for clinical use. By systematically varying these substituents, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule.

In addition to its potential as an enzyme inhibitor, this compound may also find applications in materials science and agrochemicals. The unique structural motifs present in its molecular framework make it a candidate for designing novel polymers or ligands with specific binding properties. Furthermore, its ability to undergo various chemical transformations could make it useful in synthesizing more complex molecules with tailored functionalities.

The synthesis of Cyclopropanecarboxylic acid, 1-(methylthio)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been instrumental in building the isoindolyl core. Additionally, protecting group strategies are essential for managing the reactivity of different functional groups during synthesis.

The future prospects for this compound are promising. Ongoing research is focused on exploring its biological activity through high-throughput screening assays and structure-activity relationship (SAR) studies. By evaluating how changes in its molecular structure affect its bioactivity, scientists can gain valuable insights into its mechanism of action and identify potential therapeutic applications.

In conclusion,Cyclopropanecarboxylic acid, 1-(methylthio)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS no: 2248311-74-0) represents a significant advancement in chemical biology and pharmaceutical innovation. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel bioactive molecules. As research continues to uncover new applications for this compound，its importance is likely to grow，contributing to advancements in drug discovery and synthetic chemistry.